![molecular formula C9H7BrN2O2 B1375444 8-Bromo-7-methoxy-1,6-naphthyridin-4(1H)-one CAS No. 952138-17-9](/img/structure/B1375444.png)
8-Bromo-7-methoxy-1,6-naphthyridin-4(1H)-one
Overview
Description
8-Bromo-7-methoxy-1,6-naphthyridin-4(1H)-one, also known as 8-Bromo-7-methoxy-1,6-naphthyridine, is an organic compound belonging to the naphthyridine family. It is a colorless solid that is soluble in organic solvents, and has a molecular weight of 263.13 g/mol. 8-Bromo-7-methoxy-1,6-naphthyridin-4(1H)-one is an important intermediate for the synthesis of various compounds, such as pharmaceuticals and dyes. In addition, it has been used in various scientific research applications, such as in the study of the mechanism of action of drugs, biochemical and physiological effects, and the development of new drugs.
Scientific Research Applications
Anticancer Properties
Naphthyridines have been noted for their anticancer activities. They can be designed to target specific cancer cells or pathways, potentially leading to new treatments .
Anti-HIV Activity
These compounds have shown promise in anti-HIV research, possibly offering new avenues for therapy against the virus .
Antimicrobial Use
Their antimicrobial properties make them candidates for developing new antibiotics or treatments for bacterial infections .
Analgesic and Anti-inflammatory
Naphthyridines may have analgesic and anti-inflammatory effects, which could be useful in pain management and treating inflammatory conditions .
Antioxidant Effects
They might also serve as antioxidants, helping to protect cells from oxidative stress and related damage .
Synthesis and Reactivity
The reactivity of naphthyridinones with various reagents and their use in synthesis strategies for other compounds is another important application area .
Biomedical Applications
A broad range of biomedical applications is possible, including the development of diagnostic tools or therapeutic agents .
properties
IUPAC Name |
8-bromo-7-methoxy-1H-1,6-naphthyridin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O2/c1-14-9-7(10)8-5(4-12-9)6(13)2-3-11-8/h2-4H,1H3,(H,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTRWYKIONSOWGQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C2C(=O)C=CNC2=C1Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Bromo-7-methoxy-1,6-naphthyridin-4(1H)-one |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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